molecular formula C13H9N3O B8653014 5-phenylpyrido[2,3-d]pyridazin-8(7H)-one CAS No. 87988-03-2

5-phenylpyrido[2,3-d]pyridazin-8(7H)-one

Cat. No.: B8653014
CAS No.: 87988-03-2
M. Wt: 223.23 g/mol
InChI Key: JZTWPAAGZLBARZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-phenylpyrido[2,3-d]pyridazin-8(7H)-one is a useful research compound. Its molecular formula is C13H9N3O and its molecular weight is 223.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

87988-03-2

Molecular Formula

C13H9N3O

Molecular Weight

223.23 g/mol

IUPAC Name

5-phenyl-7H-pyrido[2,3-d]pyridazin-8-one

InChI

InChI=1S/C13H9N3O/c17-13-12-10(7-4-8-14-12)11(15-16-13)9-5-2-1-3-6-9/h1-8H,(H,16,17)

InChI Key

JZTWPAAGZLBARZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=NNC(=O)C3=C2C=CC=N3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a round bottomed flask containing 3-benzoylpicolinic acid (2.00 g, 9 mmol) was added 50 mL of ethanol. Hydrazine hydrate (0.6 ml, 11 mmol) was added and the mixture was heated to reflux for 3 h. After cooling to rt, the solvent was removed in vacuo. The resulting yellow solid was recrystallized from 30 mL of boiling 1-propanol to afford 5-phenylpyrido[2,3-d]pyridazin-8(7H)-one 70 (1.4 g, 71% yield) as a white solid. 1H-NMR (400 MHz, CDCl3): δ 10.55 (br s, 1H), 9.16 (dd, J=8.6, 1.6 Hz, 1H), 7.73 (dd, J=8.6, 4.7 Hz, 1H), 7.56 (m, 5H).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
0.6 mL
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Three

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